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  4. (8R,9S,13S,14S,17S)-2-Fluoro-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,4,17-triol
(8R,9S,13S,14S,17S)-2-Fluoro-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,4,17-triol (8R,9S,13S,14S,17S)-2-Fluoro-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,4,17-triol
Brand Name: Vulcanchem
CAS No.: 148044-31-9
VCID: VC0129198
InChI: InChI=1S/C18H23FO3/c1-18-7-6-9-10(13(18)4-5-15(18)20)2-3-11-12(9)8-14(19)17(22)16(11)21/h8-10,13,15,20-22H,2-7H2,1H3/t9-,10+,13-,15-,18-/m0/s1
SMILES: CC12CCC3C(C1CCC2O)CCC4=C(C(=C(C=C34)F)O)O
Molecular Formula: C18H23FO3
Molecular Weight: 306.4 g/mol

(8R,9S,13S,14S,17S)-2-Fluoro-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,4,17-triol

CAS No.: 148044-31-9

Main Products

VCID: VC0129198

Molecular Formula: C18H23FO3

Molecular Weight: 306.4 g/mol

(8R,9S,13S,14S,17S)-2-Fluoro-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,4,17-triol - 148044-31-9

CAS No. 148044-31-9
Product Name (8R,9S,13S,14S,17S)-2-Fluoro-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,4,17-triol
Molecular Formula C18H23FO3
Molecular Weight 306.4 g/mol
IUPAC Name (8R,9S,13S,14S,17S)-2-fluoro-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,4,17-triol
Standard InChI InChI=1S/C18H23FO3/c1-18-7-6-9-10(13(18)4-5-15(18)20)2-3-11-12(9)8-14(19)17(22)16(11)21/h8-10,13,15,20-22H,2-7H2,1H3/t9-,10+,13-,15-,18-/m0/s1
Standard InChIKey RRMDJMJTCAKGBL-ZICKVNAASA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C(C(=C(C=C34)F)O)O
SMILES CC12CCC3C(C1CCC2O)CCC4=C(C(=C(C=C34)F)O)O
Canonical SMILES CC12CCC3C(C1CCC2O)CCC4=C(C(=C(C=C34)F)O)O
Synonyms 2-fluoro-4-hydroxyestradiol
2F4OHE2
PubChem Compound 67403
Last Modified Nov 11 2021
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